Cas no 2227726-70-5 ((2R)-4-(5-chloro-2-nitrophenyl)butan-2-amine)

• Product Name: (2R)-4-(5-chloro-2-nitrophenyl)butan-2-amine
• CAS No: 2227726-70-5
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 5854099
• PubChem ID: 165883262
• Update Time: 2025-11-01

(2R)-4-(5-chloro-2-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(5-chloro-2-nitrophenyl)butan-2-amine
• 2227726-70-5
• EN300-1986890

• Inchi： 1S/C10H13ClN2O2/c1-7(12)2-3-8-6-9(11)4-5-10(8)13(14)15/h4-7H,2-3,12H2,1H3/t7-/m1/s1
• InChI Key： NYIXZTNZXULZEC-SSDOTTSWSA-N
• SMILES： ClC1C=CC(=C(C=1)CC[C@@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on (2R)-4-(5-chloro-2-nitrophenyl)butan-2-amine

Introduction to (2R)-4-(5-chloro-2-nitrophenyl)butan-2-amine (CAS No. 2227726-70-5)

(2R)-4-(5-chloro-2-nitrophenyl)butan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227726-70-5, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecule's stereochemistry, particularly the (2R) configuration, plays a crucial role in its biological activity and interaction with target enzymes or receptors.

The structural framework of (2R)-4-(5-chloro-2-nitrophenyl)butan-2-amine consists of a butan-2-amine backbone substituted with a 5-chloro-2-nitrophenyl group. This particular arrangement of functional groups contributes to its distinct chemical and pharmacological profile. The presence of both chloro and nitro substituents on the aromatic ring enhances its reactivity and potential for further derivatization, making it a valuable scaffold for synthetic chemists.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity with minimal side effects. (2R)-4-(5-chloro-2-nitrophenyl)butan-2-amine has been studied for its potential role in modulating various biological pathways. Its ability to interact with specific targets has made it a candidate for further investigation in the development of therapeutic agents.

One of the most compelling aspects of this compound is its stereochemical purity. The (R) configuration at the second carbon atom of the butan-2-amine moiety is critical for its biological activity. Stereoisomers can exhibit vastly different pharmacological properties, and the (R)-isomer of this compound has shown promising results in preclinical studies. These studies have highlighted its potential as an intermediate in the synthesis of more complex molecules with enhanced therapeutic efficacy.

The pharmacological profile of (2R)-4-(5-chloro-2-nitrophenyl)butan-2-amine suggests that it may have applications in treating a variety of conditions. Its interaction with enzymes and receptors is being explored for potential use in anti-inflammatory, analgesic, and even anticancer therapies. The nitro group, in particular, is known to participate in redox reactions, which could be leveraged to develop prodrugs or activators that release active species in vivo.

Synthetic routes to (2R)-4-(5-chloro-2-nitrophenyl)butan-2-amine have been optimized to ensure high yield and enantioselectivity. The use of chiral auxiliaries or catalysts has enabled the efficient synthesis of the (R)-isomer, which is essential for its intended applications. Advances in asymmetric synthesis have made it possible to produce this compound on a scale suitable for industrial applications, further facilitating its use in drug development.

The compound's stability under various conditions is another important factor to consider. (2R)-4-(5-chloro-2-nitrophenyl)butan-2-amine has been found to be stable under standard storage conditions, making it suitable for long-term investigations and clinical trials. Its solubility profile also plays a role in formulating drug delivery systems, ensuring that it can be effectively administered to patients.

In conclusion, (2R)-4-(5-chloro-2-nitrophenyl)butan-2-amine represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structure, stereochemical purity, and potential biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.